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Compound of Interest

Compound Name: Carbenicillin

Cat. No.: B1668345

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the antimicrobial spectrum of carbenicillin, a
semisynthetic carboxypenicillin, with a specific focus on its activity against gram-negative
bacteria. Carbenicillin is notable for its bactericidal action, which it achieves by inhibiting the
synthesis of the bacterial cell wall.[1][2] While it possesses a broad spectrum of activity, its
most critical application has been in treating infections caused by Pseudomonas aeruginosa
and various Proteus species.[3][4]

Mechanism of Action

Carbenicillin, like other 3-lactam antibiotics, targets the final stage of peptidoglycan synthesis,
an essential component of the bacterial cell wall. The structural integrity of the cell wall is
crucial for bacteria to withstand osmotic pressure and maintain their shape.

The process involves the following key steps:

o Penetration of the Outer Membrane: In gram-negative bacteria, carbenicillin must first
traverse the outer membrane to reach its target in the periplasmic space. It is able to do this
by passing through porin channels.[5]

» Binding to Penicillin-Binding Proteins (PBPs): Once in the periplasm, carbenicillin
covalently binds to the active site of Penicillin-Binding Proteins (PBPs).[5][6]
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« Inhibition of Transpeptidation: PBPs are bacterial enzymes responsible for the final
transpeptidation step in peptidoglycan synthesis, which involves cross-linking the peptide
chains of adjacent glycan strands.[3] By acylating the transpeptidase domain, carbenicillin

inactivates the enzyme.[3]

o Cell Wall Destabilization and Lysis: The inhibition of peptidoglycan cross-linking weakens the
cell wall.[5] This disruption, combined with the activity of bacterial autolytic enzymes
(autolysins), leads to cell lysis and bacterial death.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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